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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672

An in-depth guide to the application and protocol for dyeing synthetic fibers, particularly
polyester, with Disperse Red 50. This document is intended for researchers, scientists, and
professionals in drug development who may utilize dyed synthetic fibers in various applications.

Application Notes

Disperse Red 50 is a monoazo disperse dye characterized by its red to blue-light red hue and
is supplied as a purple powder.[1] It is primarily used for dyeing hydrophobic synthetic fibers
such as polyester and its blends, as well as acetate fibers.[1][2] Due to its non-ionic nature and
very low solubility in water, Disperse Red 50 is applied from a fine aqueous dispersion.[3][4][5]
[6] The dyeing mechanism involves the diffusion of the dye molecules into the amorphous
regions of the synthetic fibers at elevated temperatures.[4][7]

The effectiveness of dyeing with Disperse Red 50 is highly dependent on several key
parameters. Optimal dyeing is typically achieved at high temperatures, generally between
120°C and 130°C, under high pressure.[3][4] A slightly acidic pH in the range of 4.5t0 5.5 is
crucial for optimal dye performance.[4][8] The use of a dispersing agent is essential to prevent
the aggregation of dye particles and ensure a uniform and level dyeing.[4][9]

Following the dyeing process, a post-treatment known as "reduction clearing" is vital to remove
any unfixed dye from the fiber surface. This step is critical for achieving good wash and rubbing
fastness.[10]
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Properties of Disperse Red 50

Property Value

C.l. Name Disperse Red 50

C.I. Number 11226

Molecular Formula C17H16CINsO2[1][5]

Molecular Weight 357.79 g/mol [1]

CAS Registry Number 12223-35-7 / 40880-51-1[1]

Physical Form Purple Powder[1]

Solubility Insoluble in water; Soluble in acetone and

alcohol[3][5]

Experimental Protocol: High-Temperature High-
Pressure (HT-HP) Exhaust Dyeing of Polyester

This protocol details the procedure for dyeing polyester fabric with Disperse Red 50 using a
high-temperature, high-pressure dyeing apparatus.

1. Materials and Reagents
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Material/lReagent Specification
Polyester Fabric Pre-scoured
Disperse Red 50 Commercial Grade
Dispersing Agent Anionic or non-ionic
Acetic Acid (Glacial) Reagent Grade
Sodium Hydrosulfite Reagent Grade
Sodium Hydroxide Reagent Grade
Non-ionic Detergent Laboratory Grade

Distilled or Deionized Water

2. Fabric Preparation (Scouring)

Prior to dyeing, it is essential to remove any oils, waxes, and sizes from the polyester fabric.

Step Procedure Parameters

Prepare a scouring bath with o
1-2 g/L Non-ionic Detergent, 1

1 non-ionic detergent and soda
g/L Soda Ash

ash.

Immerse the polyester fabric in ) ]
2 ) Liquor Ratio: 1:20
the scouring bath.

Heat the bath to 70-80°C and

3
maintain for 30 minutes.
4 Rinse the fabric thoroughly
with hot water, then cold water.
5 Dry the scoured fabric.

3. Dye Bath Preparation and Dyeing Cycle
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Step Procedure Parameters

Set the liquor ratio in the
1 _ 1:10to 1:20
dyeing apparatus.

Add water and dispersing ] )
2 1-2 g/L Dispersing Agent
agent to the dye bath.

Adjust the pH of the bath with

3 _ _ pH 4.5 - 5.5[4]
acetic acid.

4 Add the pre-dispersed 0.5 - 2.0% on weight of fabric
Disperse Red 50 dye. (o.w.f)

Introduce the scoured
5 polyester fabric into the dye
bath.

Raise the temperature to
6 130°C at a rate of 1.5-

2°C/minute.

Hold the temperature at 130°C

7
for 30-60 minutes.[10]

8 Cool the dye bath down to 70-
80°C.

9 Drain the dye bath.

4. After-Treatment (Reduction Clearing)

This step is crucial for removing unfixed dye and improving fastness properties.[10]
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Step Procedure Parameters

Prepare a fresh bath with ) )
1-2 g/L Sodium Hydrosulfite, 1-

1 sodium hydrosulfite and ) ]
2 g/L Sodium Hydroxide[10]

sodium hydroxide.

Immerse the dyed fabric in the ] )
2 ) i Liquor Ratio: 1:20
reduction clearing bath.

Heat the bath to 70-80°C and
3 maintain for 15-20 minutes.[10]
[11]

Drain the bath and rinse the
4 fabric thoroughly with hot
water.

Neutralize the fabric in a bath 0.5 - 1.0 g/L Acetic Acid at

5

containing acetic acid. 50°C[11]
6 Rinse the fabric with cold

water.
7 Dry the final dyed fabric.

Experimental Workflow
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Caption: Workflow for dyeing synthetic fibers with Disperse Red 50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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50]. BenchChem, [2025]. [Online PDF]. Available at:
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disperse-red-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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